![molecular formula C15H14N2O3 B7633435 7-Methoxy-2-[(5-methyl-1,2-oxazol-3-yl)methyl]isoquinolin-1-one](/img/structure/B7633435.png)
7-Methoxy-2-[(5-methyl-1,2-oxazol-3-yl)methyl]isoquinolin-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Methoxy-2-[(5-methyl-1,2-oxazol-3-yl)methyl]isoquinolin-1-one, also known as MMPIP, is a selective antagonist of the metabotropic glutamate receptor subtype 7 (mGluR7). It has been shown to have potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, and addiction.
Mechanism of Action
7-Methoxy-2-[(5-methyl-1,2-oxazol-3-yl)methyl]isoquinolin-1-one acts as a selective antagonist of the mGluR7 receptor, which is a member of the G protein-coupled receptor family. The mGluR7 receptor is primarily expressed in the presynaptic terminals of neurons and regulates the release of glutamate, the primary excitatory neurotransmitter in the brain. By blocking the mGluR7 receptor, this compound increases the release of glutamate, leading to anxiolytic, antidepressant, and anti-addictive effects.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression, respectively. Additionally, this compound has been found to reduce alcohol and cocaine seeking behaviors in animal models of addiction. This compound has also been shown to increase the release of glutamate in the brain, leading to increased neuronal activity.
Advantages and Limitations for Lab Experiments
One advantage of using 7-Methoxy-2-[(5-methyl-1,2-oxazol-3-yl)methyl]isoquinolin-1-one in lab experiments is its selectivity for the mGluR7 receptor, which allows for more precise targeting of this receptor compared to other non-selective antagonists. However, one limitation of using this compound is its low solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
For research on 7-Methoxy-2-[(5-methyl-1,2-oxazol-3-yl)methyl]isoquinolin-1-one include further exploration of its therapeutic potential in various neurological and psychiatric disorders, as well as the development of more efficient synthesis methods to increase yield and solubility. Additionally, the use of this compound in combination with other drugs or therapies may enhance its therapeutic effects. Finally, the investigation of the long-term effects of this compound on neuronal activity and behavior is an important area of future research.
Synthesis Methods
The synthesis of 7-Methoxy-2-[(5-methyl-1,2-oxazol-3-yl)methyl]isoquinolin-1-one involves the reaction of 7-methoxyisoquinolin-1-one with 5-methyl-1,2-oxazole-3-carboxylic acid, followed by reduction with borane-dimethyl sulfide complex. The final product is obtained after purification by column chromatography. The yield of this synthesis method is approximately 25%.
Scientific Research Applications
7-Methoxy-2-[(5-methyl-1,2-oxazol-3-yl)methyl]isoquinolin-1-one has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression, respectively. Additionally, this compound has been found to reduce alcohol and cocaine seeking behaviors in animal models of addiction.
properties
IUPAC Name |
7-methoxy-2-[(5-methyl-1,2-oxazol-3-yl)methyl]isoquinolin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3/c1-10-7-12(16-20-10)9-17-6-5-11-3-4-13(19-2)8-14(11)15(17)18/h3-8H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUVUTEMKFPEJDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)CN2C=CC3=C(C2=O)C=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.